3-((3-(4-Fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)pentane-2,4-dione

• IUPAC Name: 3-[[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]pentane-2,4-dione
• InChI: InChI=1S/C16H13FN4O2S/c1-9(22)15(10(2)23)24-14-8-7-13-18-19-16(21(13)20-14)11-3-5-12(17)6-4-11/h3-8,15H,1-2H3
• InChI Key: PZSKREBNRZFTPR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C(=O)C)SC1=NN2C(=NN=C2C3=CC=C(C=C3)F)C=C1
• Molecular Formula: C16H13FN4O2S
• Molecular Weight: 344.4 g/mol

Description

The compound “3-((3-(4-Fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)pentane-2,4-dione” belongs to the class of organic compounds known as phenyl-1,2,4-triazoles. These are organic compounds containing a 1,2,4-triazole substituted by a phenyl group.

Synthesis Analysis

The synthesis of compounds possessing a 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine nucleus has attracted enormous attention. The review focuses particularly on the synthetic protocols and biological potential, including structure–activity relationship (SAR), in silico pharmacokinetics, molecular modeling, and mechanistic studies of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a 1,2,4-triazolo[4,3-b]pyridazin-6-yl moiety attached to a 4-fluorophenyl group via a sulfur atom. The exact molecular structure would require more specific information or advanced analytical techniques such as X-ray crystallography.

Scientific Research Applications

Anticancer Activity

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. Overall, this class of compounds holds promise for drug design and development, particularly in treating multifunctional diseases. If you need further details or additional applications, feel free to ask! 😊

Future Directions

Compounds with similar structures, such as 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines, have profound importance in drug design, discovery, and development. It is hoped that this review article will